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Compound of Interest

Compound Name: Sodium neodecanoate

Cat. No.: B1630035

An In-depth Technical Guide to Sodium
Neodecanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium neodecanoate, a versatile
chemical compound. It covers its fundamental properties, alternative names, synthesis
protocols, and key applications, with a focus on data relevant to scientific and research
applications.

Synonyms and Alternative Names

Sodium neodecanoate is known by a variety of names in literature and commerce.
Understanding these synonyms is crucial for comprehensive literature searches and material
sourcing.

Neodecanoic acid, sodium salt[1][2]

Sodium 7,7-dimethyloctanoate[2]

Neodecanoic acid, sodium salt (1:1)[1]

Sodium Ten-Cem
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EINECS 250-692-5[1]

CAS 31548-27-3[1]

Hexanoic acid, 3,3,5,5-tetramethyl-, sodium salt (1:1)

Octanoic acid, 7,7-dimethyl-, sodium salt (1:1)

Chemical and Physical Properties

The properties of sodium neodecanoate are summarized in the tables below. It is the sodium
salt of neodecanoic acid, which is a complex mixture of isomeric branched-chain carboxylic
acids with ten carbon atoms.

Table 2.1: Chemical Identifi

Identifier Value Source
CAS Number 31548-27-3 [1]
Molecular Formula CioH19NaO2 [1]
Molecular Weight 194.25 g/mol [1]
IUPAC Name sodium 7,7-dimethyloctanoate [2]
SMILES ;:\I(;(Jr(;)(C)CCCCCC(:O)[O—]. o]

CASCCINXYVTVRI-
InChl Key [2]
UHFFFAOYSA-M

Table 2.2: Physical and Chemical Properties
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Property Value Source
Appearance White solid/powder
Solubility Soluble in water
Boiling Point 265.6 °C at 760 mmHg
Flash Point 121.3°C
Vapor Pressure 0.00263 mmHg at 25°C
Key Applications

Sodium neodecanoate and its derivatives are utilized in various industrial and chemical
processes due to their surfactant and catalytic properties.

o Catalysis: It serves as a key component in catalyst systems for producing high-performance
synthetic rubbers, such as butadiene rubber. In these applications, it can enhance catalytic
efficiency and improve the quality of the final polymer.

» Corrosion Inhibition: Metal neodecanoates can form a protective passive film on metal
surfaces, which acts as a barrier to corrosive agents. This mechanism involves adsorption
onto the surface and inhibition of the electrochemical reactions that cause corrosion.

» Additives: It is used as a desiccant or additive in paints, coatings, and inks.

o Chemical Intermediate: It is a precursor for synthesizing other metal neodecanoates (e.g.,
zinc, cobalt, manganese neodecanoates), which have specialized applications, such as
promoters for unsaturated polyester resins.

Experimental Protocols

Detailed experimental methodologies are critical for replicating and building upon existing
research. Below are representative protocols.

Standard Laboratory Synthesis of Sodium
Neodecanoate
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This protocol outlines the straightforward neutralization reaction to produce sodium
neodecanoate.

Principle: Neodecanoic acid is neutralized with a stoichiometric amount of sodium hydroxide in
an aqueous or alcoholic solution to yield the sodium salt.

Materials:

e Neodecanoic acid (C10H20032)

e Sodium hydroxide (NaOH)

e Deionized water or Ethanol

» Reaction vessel (e.g., round-bottom flask)

e Magnetic stirrer and stir bar

e pH indicator or pH meter

Procedure:

In the reaction vessel, dissolve a known quantity of neodecanoic acid in a suitable solvent
like ethanol.

e Prepare a stoichiometric solution of sodium hydroxide in deionized water.

o While stirring the neodecanoic acid solution, slowly add the sodium hydroxide solution.

e Monitor the pH of the reaction mixture. The reaction is complete when a neutral pH (~7.0) is
achieved.

e The solvent can be removed from the resulting solution by rotary evaporation to yield the
solid sodium neodecanoate product.

o The final product can be dried in an oven to remove residual moisture.
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Detailed Synthesis of Zinc Neodecanoate (as a
representative metal neodecanoate)

This protocol, adapted from the synthesis of a related metal carboxylate, demonstrates a
common procedure for creating metal neodecanoate catalysts or inhibitors from precursor
materials.

Principle: Zinc oxide is reacted with neodecanoic acid at elevated temperatures in a high-
boiling point solvent to produce zinc neodecanoate. Water is generated as a byproduct and
removed.

Materials:

e Zinc oxide (ZnO) powder

» Neodecanoic acid

» High-boiling point solvent (e.g., toluene or xylene)

e Three-neck round-bottom flask

o Condenser (e.g., Dean-Stark apparatus for azeotropic removal of water)
¢ Heating mantle with magnetic stirrer

e Thermometer

« Filtration apparatus

Rotary evaporator and drying oven

Procedure:

o Set up the three-neck round-bottom flask with a condenser, thermometer, and magnetic
stirrer.

e Add zinc oxide and neodecanoic acid to the flask, typically in a 1:2 molar ratio.
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» Add a sufficient amount of toluene or xylene to facilitate mixing and efficient heat transfer.
e Heat the mixture to 100-150 °C with vigorous stirring.

e Maintain this temperature for several hours. The water produced as a byproduct will be
removed via azeotropic distillation with the solvent.

e Monitor the reaction progress by observing the cessation of water collection.
e Once the reaction is complete, allow the mixture to cool to room temperature.
« Filter the solution to remove any unreacted zinc oxide.

e Remove the solvent from the filtrate using a rotary evaporator to yield the crude zinc
neodecanoate product.

e Dry the final product in an oven at 80-100 °C to remove any remaining solvent.

Visualized Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate key processes involving
metal neodecanoates.

Corrosion Inhibition Mechanism

Metal neodecanoates inhibit corrosion by forming a protective barrier on the metal surface
through a multi-step process.
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Caption: Corrosion inhibition mechanism of a metal neodecanoate.

Workflow for Use as a Polymerization Co-Catalyst

This diagram illustrates a simplified workflow for the use of a metal neodecanoate as a co-
catalyst in the synthesis of a polymer like polybutadiene.
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Caption: Logical workflow for metal neodecanoate in catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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